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Compound of Interest

Compound Name:
Ethyl 3-methylpyridazine-4-

carboxylate

Cat. No.: B1282719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and

experimental protocols related to Ethyl 3-methylpyridazine-4-carboxylate. Due to the limited

availability of specific experimental data for this compound in publicly accessible literature, this

guide also furnishes generalized, yet detailed, experimental protocols that are standard in

organic chemistry for the synthesis and characterization of similar heterocyclic compounds.

Core Compound Data
A summary of the known quantitative data for Ethyl 3-methylpyridazine-4-carboxylate is

presented below. It is important to note that a specific melting point for this compound is not

readily available in the cited literature.

Property Value Source

Molecular Formula C₈H₁₀N₂O₂ [1]

Molecular Weight 166.18 g/mol [1]

CAS Number 98832-80-5 [1]

Melting Point Data not available
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Experimental Protocols
Representative Synthesis of Ethyl 3-methylpyridazine-4-
carboxylate
While a detailed, step-by-step published synthesis for Ethyl 3-methylpyridazine-4-
carboxylate is not available, a plausible and representative synthetic route can be constructed

based on established methods for pyridazine synthesis. One such approach involves a hetero-

Diels-Alder reaction followed by an oxidation step.

Reaction Scheme:

A 1,2-diaza-1,3-diene can react with an appropriate dienophile, such as ethyl vinyl ether, in a

hetero-Diels-Alder cycloaddition to form a tetrahydropyridazine intermediate. Subsequent

oxidation of this intermediate would yield the aromatic pyridazine ring of the target compound.

Materials and Reagents:

1,2-diaza-1,3-diene precursor

Ethyl vinyl ether

Anhydrous solvent (e.g., Toluene, Dichloromethane)

Oxidizing agent (e.g., Manganese dioxide, DDQ)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Solvents for extraction and chromatography (e.g., Ethyl acetate, Hexane)

Silica gel for column chromatography

Procedure:

Reaction Setup: A dried round-bottom flask is charged with the 1,2-diaza-1,3-diene precursor

under an inert atmosphere (e.g., Nitrogen or Argon). Anhydrous toluene is added, and the

mixture is stirred.
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Cycloaddition: Ethyl vinyl ether is added to the reaction mixture. The flask is then heated to

reflux and the reaction progress is monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure.

The crude residue, containing the tetrahydropyridazine intermediate, is dissolved in a

suitable solvent like dichloromethane.

Oxidation: The oxidizing agent (e.g., activated manganese dioxide) is added portion-wise to

the solution at room temperature. The reaction is stirred until the starting material is

consumed, as indicated by TLC.

Purification: The reaction mixture is filtered through a pad of celite to remove the oxidizing

agent. The filtrate is concentrated, and the crude product is purified by column

chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Characterization: The purified fractions are combined, and the solvent is evaporated to yield

Ethyl 3-methylpyridazine-4-carboxylate. The structure and purity of the final compound

should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass

spectrometry.

Melting Point Determination
The melting point of a solid organic compound is a crucial physical property for its identification

and purity assessment. The following is a standard protocol for determining the melting point

using a capillary melting point apparatus.[2][3][4]

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

The solid sample of Ethyl 3-methylpyridazine-4-carboxylate

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the dry, crystalline sample is placed in a mortar and

finely powdered.[3]

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently on a hard surface to pack the sample into the

sealed end. A sample height of 2-3 mm is ideal.[4]

Apparatus Setup: The filled capillary tube is placed in the sample holder of the melting point

apparatus.[4]

Measurement:

Rapid Determination (Optional): The sample is heated rapidly to get an approximate

melting range. This helps in saving time for the accurate determination.

Accurate Determination: A fresh sample is heated to a temperature about 10-15 °C below

the approximate melting point. The heating rate is then slowed to 1-2 °C per minute.[4]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. For a pure compound,

this range should be sharp (typically 0.5-2 °C).

Visualizations
The following diagrams illustrate the generalized workflows for the synthesis and

characterization of an organic compound like Ethyl 3-methylpyridazine-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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